![molecular formula C16H18Cl2N2O2 B1407033 Ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate CAS No. 1440535-27-2](/img/structure/B1407033.png)
Ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate
Overview
Description
Scientific Research Applications
Ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate has been used in a wide range of scientific research applications. It has been used in the synthesis of new compounds, as well as the study of the structure and function of existing compounds. It has also been used in the study of the pharmacokinetics and pharmacodynamics of existing drugs. Additionally, it has been used to study the biological activity of compounds, as well as the synthesis and characterization of new drugs.
Mechanism of Action
The mechanism of action of ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, as well as a modulator of the activity of certain receptor sites in the body. It is also believed to act as an antagonist of certain neurotransmitters, such as serotonin and dopamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have an inhibitory effect on the metabolism of certain drugs, as well as an effect on the activity of certain receptor sites in the body. It has also been shown to have an effect on the activity of certain neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The use of ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, it can be used to study the structure and function of existing compounds, as well as the pharmacokinetics and pharmacodynamics of existing drugs. However, there are some limitations to its use in laboratory experiments. It is not a very stable compound, and it can be difficult to store for long periods of time. Additionally, it can be toxic if handled improperly.
Future Directions
The potential future directions for the use of ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate are numerous. It could be used to develop new drugs and treatments, as well as to study the structure and function of existing compounds. Additionally, it could be used to study the pharmacokinetics and pharmacodynamics of existing drugs, as well as the biochemical and physiological effects of new compounds. It could also be used to study the activity of certain neurotransmitters, such as serotonin and dopamine. Finally, it could be used to develop new methods of drug delivery, such as transdermal patches and nanoparticles.
Properties
IUPAC Name |
ethyl 1-[cyano-(3,4-dichlorophenyl)methyl]piperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18Cl2N2O2/c1-2-22-16(21)11-5-7-20(8-6-11)15(10-19)12-3-4-13(17)14(18)9-12/h3-4,9,11,15H,2,5-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQRMBHVUTISJFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(C#N)C2=CC(=C(C=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401137864 |
Source
|
| Record name | 4-Piperidinecarboxylic acid, 1-[cyano(3,4-dichlorophenyl)methyl]-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401137864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
341.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1440535-27-2 |
Source
|
| Record name | 4-Piperidinecarboxylic acid, 1-[cyano(3,4-dichlorophenyl)methyl]-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1440535-27-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Piperidinecarboxylic acid, 1-[cyano(3,4-dichlorophenyl)methyl]-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401137864 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
